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Compound of Interest

Compound Name: 1,4-Benzenedimethanol

Cat. No.: B118111

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information currently
available for 1,4-Benzenedimethanol (CAS No. 589-29-7). The content is structured to meet
the needs of laboratory and drug development professionals, with a focus on data presentation,
safe handling protocols, and emergency procedures.

Chemical and Physical Properties

1,4-Benzenedimethanol, also known as p-xylylene glycol, is a white to off-white crystalline

powder.[1] Its key physical and chemical properties are summarized in the table below for easy
reference.
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Property Value References
Molecular Formula CsH1002 [1112]
Molecular Weight 138.16 g/mol [1][3]14]
White to off-white crystalline
Appearance [1]
powder
Melting Point 114-119 °C [2][3][5][6]
Boiling Point 138-143 °C at 1 mmHg [2][3]6]
N Soluble in hot water, ether,
Solubility [1][2][6]
toluene, and methanol.
-Xylene-alpha,alpha’-diol,
Synonyms b= P P [41[6]

Terephthalyl alcohol

Toxicological Data

The toxicological properties of 1,4-Benzenedimethanol have not been fully investigated.[1]

The available information from safety data sheets indicates potential for irritation, but

quantitative data such as LD50 or detailed study results are largely unavailable.
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Hazard Classification Finding References

GHS data suggests it may be
Acute Oral Toxicity harmful if swallowed, though [4]

detailed studies are lacking.

May cause skin irritation.[1][7]
) o Symptoms can include itching,
Skin Irritation ) )
scaling, reddening, or

blistering.[7]

May cause serious eye
o irritation.[1][7] Symptoms can
Eye Irritation ) ]
include redness, watering, and

itching.[7]

May cause respiratory tract
Respiratory Irritation irritation upon inhalation of
dust.[1][7]

Not classified as a carcinogen

Carcinogenicit
g Y by IARC, NTP, or OSHA.[7][8]

Sensitization No information available. [8]

Experimental Protocols

Detailed experimental protocols for toxicological studies specific to 1,4-Benzenedimethanol
are not publicly available. However, this section outlines the standard methodologies that would
be employed to assess the health hazards of a similar chemical substance, based on OECD
and other regulatory guidelines.

Protocol for Acute Dermal Irritation Study (Based on
OECD 404)

o Objective: To assess the potential of a substance to cause skin irritation.

o Test System: Healthy young adult albino rabbits.
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e Procedure:

o Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk
of the animal.

o 0.5 g of the test substance (moistened with a small amount of water to form a paste) is
applied to a small area (approx. 6 cm?) of the clipped skin and covered with a gauze patch
and semi-occlusive dressing.

o The exposure period is 4 hours.
o After 4 hours, the dressing and any residual test substance are removed.

o The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Observations are scored according to a standardized scale (e.g., Draize scale).

Protocol for Acute Eye Irritation Study (Based on OECD
405)

o Objective: To determine the potential of a substance to produce irritation or corrosion to the
eye.

o Test System: Healthy young adult albino rabbits.
e Procedure:

o The eyes of the animal are examined for any pre-existing defects within 24 hours before
the test.

o Asingle dose of the test substance (e.g., 0.1 g for a solid) is placed in the conjunctival sac
of one eye after gently pulling the lower lid away from the eyeball. The other eye serves as
a control.[9]

o The eyelids are gently held together for about one second to prevent loss of the material.

[°]
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o The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and
swelling at 1, 24, 48, and 72 hours after application.[9]

o The observation period may be extended up to 21 days to assess the reversibility of any
effects.[7]

o Lesions are scored according to a standardized scale.

Handling and Safety Procedures

Proper handling and storage are crucial to minimize exposure and ensure safety in the
laboratory.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally
recommended:

PPE Type Specification References

Chemical safety goggles or
_ glasses meeting OSHA 29
Eye Protection [1][6]
CFR 1910.133 or European

Standard EN166.

) Wear appropriate protective
Hand Protection o [1]
gloves (e.g., nitrile rubber).

Wear appropriate protective
Skin and Body clothing to prevent skin [1][6]

exposure.

Use in a well-ventilated area. If
) dust generation is likely, a
Respiratory [1]
NIOSH/MSHA-approved

respirator should be used.

Safe Handling and Storage Workflow
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The following diagram illustrates the logical workflow for the safe handling and storage of 1,4-

Benzenedimethanol.

Preparation

Start: Need to handle
1,4-Benzenedimethanol

!

Conduct Risk Assessment

)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Ensure Adequate Ventilation
(e.g., Fume Hood)

HanLIing

Handle the chemical:
- Avoid dust generation
- Avoid contact with skin/eyes
- Avoid inhalation/ingestion

)

Keep away from incompatible

substances (acids, oxidizing agents)

Post-HandliL; & Storage

Clean work area and
decontaminate equipment

:

Wash hands thoroughly

)

Store in a tightly closed container
in a cool, dry, well-ventilated area

!

End

Safe Handling and Storage Workflow for 1,4-Benzenedimethanol
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Click to download full resolution via product page
Caption: Workflow for safe handling and storage of 1,4-Benzenedimethanol.

Emergency and First Aid Procedures

In the event of accidental exposure, immediate and appropriate first aid is critical. The following
procedures should be followed.

Exposure Route First Aid Measures References

Remove from exposure to
fresh air immediately. If not
) breathing, give artificial
Inhalation o o [1][7]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Flush skin with plenty of soap
and water for at least 15
) minutes while removing
Skin Contact ) ] [11[7]
contaminated clothing and
shoes. Get medical aid. Wash

clothing before reuse.

Flush eyes with plenty of water
for at least 15 minutes,
Eye Contact occasionally lifting the upper [11[7]
and lower eyelids. Get medical
aid.

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of
Ingestion milk or water. Never give [1107]

anything by mouth to an

unconscious person. Get

medical aid.
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Emergency Response Logic

The diagram below outlines the decision-making process for responding to an exposure
incident.

Emergency First Aid Procedures for 1,4-Benzenedimethanol Exposure

Exposure Incident Occurs

Emergencx}ﬁAid Procedurei/for 1,4-8\£zenedimetha%@posure

Skin Contact Eye Contact Inhalation Ingestion
7 AY
7 AY
/ Emergency First Aidfrocedures for 1,4—Benze¥edimethanol Exposure \
Flush with soap and water Flush with water for Move to fresh air. Rinse mouth.
for at least 15 min. at least 15 min, Provide oxygen or Drink 2-4 cups of water/milk.
Remove contaminated clothing. lifting eyelids. artificial respiration if needed. DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical flow for first aid response to exposure incidents.

Fire and Accidental Release Measures

» Fire Fighting: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1][7] Wear
a self-contained breathing apparatus (SCBA) and full protective gear.[1][7] During a fire,
irritating and highly toxic gases may be generated.[1]
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o Accidental Release: Wear appropriate personal protective equipment.[1] Vacuum or sweep
up material and place it into a suitable disposal container.[1] Avoid generating dusty
conditions and ensure adequate ventilation.[1]

Stability and Reactivity

 Stability: Stable under normal temperatures and pressures.[1]

e Incompatible Materials: Avoid contact with acids, acid chlorides, acid anhydrides, and
oxidizing agents.[1][6]

e Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed
during combustion.[1][6]

This guide is intended to provide essential health and safety information. It is not a substitute
for a thorough risk assessment, which should be conducted by qualified professionals before
any handling or use of 1,4-Benzenedimethanol. Always refer to the most current Safety Data
Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Health and Safety of
1,4-Benzenedimethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118111#health-and-safety-information-for-1-4-
benzenedimethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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